5-Bromo-3-chloro-2-fluorophenylacetonitrile
Overview
Description
5-Bromo-3-chloro-2-fluorophenylacetonitrile (BCFPA) is an organic compound that has been studied for its potential applications in the fields of medicinal chemistry and organic synthesis. BCFPA exhibits unique properties that make it a valuable compound for scientific research.
Scientific Research Applications
Chemoselective Functionalization :
- The chemoselective functionalization of halogenated compounds, similar to 5-Bromo-3-chloro-2-fluorophenylacetonitrile, has been extensively studied. One example is the catalytic amination of 5-bromo-2-chloro-3-fluoropyridine, which affords exclusive bromide substitution products for secondary amines and primary anilines (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Chiral Stationary Phases in High-Performance Liquid Chromatography (HPLC) :
- Derivatives of halogenated compounds, such as 5-bromo-3-chloro-2-fluorophenylacetonitrile, have been used to prepare chiral stationary phases for HPLC. For instance, 3-Fluoro-, 3-chloro-, and 3-bromo-5-methylphenylcarbamates of cellulose and amylose were prepared and shown to have excellent chiral recognition abilities (Chankvetadze et al., 1997).
Synthesis of Halogenated Compounds :
- Studies on the synthesis of various halogenated benzonitriles, related to 5-Bromo-3-chloro-2-fluorophenylacetonitrile, have been reported. For example, a scalable synthesis of 2-bromo-3-fluorobenzonitrile via the bromodeboronation of aryl boronic acids illustrates the importance of these compounds in organic synthesis (Szumigala, Devine, Gauthier, & Volante, 2004).
Halogen-rich Intermediates for Medicinal Chemistry Research :
- Halogen-rich intermediates, like 5-Bromo-3-chloro-2-fluorophenylacetonitrile, play a significant role in medicinal chemistry research. The synthesis of pentasubstituted pyridines using halogen dance reactions demonstrates their potential as building blocks in drug discovery (Wu, Porter, Frennesson, & Saulnier, 2022).
Molecular Docking and Computational Chemistry :
- Computational calculations and molecular docking studies involving similar halogenated compounds offer insights into their potential biological applications. For example, a study on 5-bromo-3-nitropyridine-2-carbonitrile, a compound structurally related to 5-Bromo-3-chloro-2-fluorophenylacetonitrile, investigated its molecular structure, energy, and potential biological significance (Arulaabaranam, Muthu, Mani, & Geoffrey, 2021).
properties
IUPAC Name |
2-(5-bromo-3-chloro-2-fluorophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClFN/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYSZFAPADXZOEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CC#N)F)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-chloro-2-fluorophenylacetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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